(1-Methyl-6-nitro-1H-indol-3-yl)-oxo-acetyl chloride

• Molecular Formula: C11H7ClN2O4
• Molecular Weight: 266.64 g/mol
• IUPAC Name: 2-(1-methyl-6-nitroindol-3-yl)-2-oxoacetyl chloride
• InChI: InChI=1S/C11H7ClN2O4/c1-13-5-8(10(15)11(12)16)7-3-2-6(14(17)18)4-9(7)13/h2-5H,1H3
• InChI Key: VTERTDXYBJGLGB-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C2=C1C=C(C=C2)[N+](=O)[O-])C(=O)C(=O)Cl

Description

(1-Methyl-6-nitro-1H-indol-3-yl)-oxo-acetyl chloride is a useful research compound. Its molecular formula is C11H7ClN2O4 and its molecular weight is 266.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1.33 g (7.55 mmol) of 1-methyl-6-nitro-1H-indole (2) in 40 ml of ether were added 1.5 ml (17.2 mmol) of oxalyl chloride at 0-5° C. under Argon. A precipitate was formed. After 3 hours stirring, the resulting solid was filtered, washed with a small amount of ether and dried to yield 1.9 g (95%) of (1-methyl-6-nitro-1H-indol-3-yl)-oxo-acetyl chloride (3) as a yellow solid. This material was used without purification.